Cas no 1807080-49-4 (2-Chloro-4-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-Chloro-4-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine
• CAS No: 1807080-49-4
• MF: C₇H₄Cl₂F₂IN
• MW: 337.920639038086
• CID: 4866895
• Update Time: 2025-05-21

2-Chloro-4-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H4Cl2F2IN/c8-1-3-4(7(10)11)2-13-6(9)5(3)12/h2,7H,1H2
• InChI Key： FIMPGQWVHAIICA-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(F)F)=C1CCl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-4-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine

Recent Advances in the Study of 2-Chloro-4-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine (CAS: 1807080-49-4)

2-Chloro-4-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine (CAS: 1807080-49-4) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting agrochemical and pharmaceutical applications. Recent studies have focused on its unique chemical properties, synthetic utility, and potential applications in drug discovery and development.

One of the key areas of research involving 2-Chloro-4-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine is its role in the synthesis of novel fungicides and herbicides. The presence of multiple halogen atoms and a difluoromethyl group in its structure makes it a valuable building block for designing compounds with enhanced biological activity. Recent publications have highlighted its use in the development of next-generation agrochemicals that exhibit improved efficacy and reduced environmental impact.

In the pharmaceutical domain, this compound has been explored as a precursor for the synthesis of small-molecule inhibitors targeting various enzymes and receptors. For instance, researchers have utilized it to develop inhibitors of kinases and other signaling proteins implicated in cancer and inflammatory diseases. The iodine atom in the 3-position of the pyridine ring offers a strategic handle for further functionalization via cross-coupling reactions, enabling the rapid assembly of diverse molecular scaffolds.

Recent synthetic methodologies have also focused on optimizing the production of 2-Chloro-4-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine to improve yield and purity. Advances in catalytic halogenation and fluorination techniques have been particularly impactful, allowing for more efficient and scalable synthesis routes. These developments are critical for meeting the growing demand for high-quality intermediates in both academic and industrial settings.

Furthermore, computational studies have provided insights into the reactivity and stability of this compound, aiding in the design of more efficient synthetic pathways. Density functional theory (DFT) calculations and molecular docking studies have been employed to predict its behavior in various chemical environments and its interactions with biological targets. Such in silico approaches complement experimental findings and accelerate the discovery of new applications.

In conclusion, 2-Chloro-4-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine (CAS: 1807080-49-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent advancements in its production and application, underscores its potential to contribute to the development of novel agrochemicals and therapeutics. Future research is expected to further explore its utility in targeted drug design and sustainable agriculture.